N,N'-{1,4-Phenylenebis[2,5-dioxo-4-(trifluoromethyl)-1,4-imidazolidinediyl]}dipentanamide

• Molecular Formula: C24H26F6N6O6
• Molecular Weight: 608.5 g/mol
• IUPAC Name: N-[1-[4-[2,5-dioxo-4-(pentanoylamino)-4-(trifluoromethyl)imidazolidin-1-yl]phenyl]-2,5-dioxo-4-(trifluoromethyl)imidazolidin-4-yl]pentanamide
• InChI: InChI=1S/C24H26F6N6O6/c1-3-5-7-15(37)31-21(23(25,26)27)17(39)35(19(41)33-21)13-9-11-14(12-10-13)36-18(40)22(24(28,29)30,34-20(36)42)32-16(38)8-6-4-2/h9-12H,3-8H2,1-2H3,(H,31,37)(H,32,38)(H,33,41)(H,34,42)
• InChI Key: CXPZNCLPOXWBFO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1(C(=O)N(C(=O)N1)C2=CC=C(C=C2)N3C(=O)C(NC3=O)(C(F)(F)F)NC(=O)CCCC)C(F)(F)F

Description

N,N’-{1,4-Phenylenebis[2,5-dioxo-4-(trifluoromethyl)-1,4-imidazolidinediyl]}dipentanamide: is a complex organic compound characterized by its unique structure, which includes a phenylenebis core and multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N’-{1,4-Phenylenebis[2,5-dioxo-4-(trifluoromethyl)-1,4-imidazolidinediyl]}dipentanamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the phenylenebis core, followed by the introduction of the imidazolidinediyl groups and the trifluoromethyl substituents. The final step involves the attachment of the dipentanamide groups. The reaction conditions often require the use of strong acids or bases, high temperatures, and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity while minimizing the production of by-products. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

N,N’-{1,4-Phenylenebis[2,5-dioxo-4-(trifluoromethyl)-1,4-imidazolidinediyl]}dipentanamide: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or to convert certain functional groups into more reactive forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and specific solvents to ensure selectivity and efficiency.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional carbonyl groups, while reduction could produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, enhancing the compound’s versatility.

Scientific Research Applications

N,N’-{1,4-Phenylenebis[2,5-dioxo-4-(trifluoromethyl)-1,4-imidazolidinediyl]}dipentanamide: has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies and drug development.

Industry: The compound can be used in the production of advanced materials, such as polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism by which N,N’-{1,4-Phenylenebis[2,5-dioxo-4-(trifluoromethyl)-1,4-imidazolidinediyl]}dipentanamide exerts its effects involves interactions with molecular targets, such as enzymes and receptors. The compound’s functional groups can form hydrogen bonds, electrostatic interactions, and covalent bonds with these targets, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Similar Compounds

Ethyl acetoacetate: A simpler compound with a similar ester functional group.

Benazepril: A pharmaceutical compound with a related amide structure.

Diphenoxylate: Another pharmaceutical compound with a similar amide linkage.

Uniqueness

N,N’-{1,4-Phenylenebis[2,5-dioxo-4-(trifluoromethyl)-1,4-imidazolidinediyl]}dipentanamide: stands out due to its complex structure, which combines multiple functional groups and a phenylenebis core. This complexity allows for a wide range of chemical reactions and interactions, making it a versatile compound for various scientific applications.